Cas no 1440962-05-9 (Tert-Butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate)

• Product Name: Tert-Butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate
• CAS No: 1440962-05-9
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 4700466
• PubChem ID: 84136733
• Update Time: 2023-08-15

Tert-Butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate
• tert-?butyl 6,?6-?dimethyl-?1,?4-?diazepane-?1-?carboxylate
• Tert-Butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-7-6-13-8-12(4,5)9-14/h13H,6-9H2,1-5H3
• InChI Key： UIGXPQLKWTUBAQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC(C)(C)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes